Cas no 1832514-16-5 (1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-7-methoxynaphthalen-2-ol)

• Product Name: 1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-7-methoxynaphthalen-2-ol
• CAS No: 1832514-16-5
• CID: 4622851
• Update Time: 2025-10-31

1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-7-methoxynaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-7-methoxynaphthalen-2-ol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-7-methoxynaphthalen-2-ol

Introduction to 1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-7-methoxynaphthalen-2-ol (CAS No. 1832514-16-5)

1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-7-methoxynaphthalen-2-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1832514-16-5, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule is characterized by a naphthalene core substituted with methoxy and methoxynaphthalen-2-ol functionalities, further modified by a 6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl side chain. Such structural motifs are often employed in the design of novel therapeutic agents due to their ability to interact with biological targets in a highly specific manner.

The methylsulfonamido group is a key pharmacophore in this compound, contributing to its potential biological activity by enhancing solubility and improving binding affinity to target proteins. This moiety is frequently incorporated into drug candidates due to its ability to form hydrogen bonds and participate in hydrophobic interactions, which are critical for effective drug-receptor binding. The presence of multiple methoxy groups further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological systems. The dimethylphenyl substituent adds another layer of complexity, potentially affecting the compound's metabolic stability and distribution within biological matrices.

In recent years, the development of innovative therapeutic strategies has relied heavily on the discovery and optimization of novel molecular entities. The compound 1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-7-methoxynaphthalen-2-ol (CAS No. 1832514-16-5) has emerged as a promising candidate in this context. Its unique structural features make it an attractive scaffold for further derivatization and exploration of its pharmacological properties. Researchers have been particularly interested in its potential applications in treating various diseases, including those associated with inflammation, cancer, and neurological disorders.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the methylsulfonamido group necessitates careful handling to avoid unwanted side reactions, while the methoxy substitutions demand optimal regioselectivity. Advances in synthetic methodologies have enabled chemists to construct such complex molecules with increasing efficiency, paving the way for rapid discovery and development of new drugs.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural features such as the naphthalene core, multiple substitutions, and the presence of polar functional groups makes it a versatile candidate for further investigation. Computational modeling and high-throughput screening techniques have been employed to evaluate its binding affinity to various biological targets. These studies have revealed that 1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-7-methoxynaphthalen-2-ol (CAS No. 1832514-16-5) exhibits promising interactions with enzymes and receptors implicated in key disease pathways.

The pharmaceutical industry has long been interested in developing small molecules that can modulate biological processes at the molecular level. This compound represents an excellent example of how structural complexity can be leveraged to achieve high specificity and potency. By fine-tuning its chemical structure, researchers aim to optimize its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). Such efforts are critical for ensuring that drug candidates progress efficiently through preclinical and clinical development phases.

Recent studies have highlighted the importance of understanding the molecular interactions between drug candidates and their targets. The use of X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and other advanced analytical techniques has provided valuable insights into how this compound binds to biological macromolecules. These structural insights have guided medicinal chemists in designing analogs with improved efficacy and reduced side effects. The integration of computational methods such as molecular dynamics simulations has further enhanced our ability to predict how modifications to the structure will affect binding affinity and pharmacological activity.

The potential therapeutic applications of 1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-7-methoxynaphthalen-2-ol (CAS No. 1832514-16-5) are broad-ranging. Initial investigations suggest that it may have anti-inflammatory properties by modulating signaling pathways involved in immune responses. Additionally, its structural features are reminiscent of known chemotherapeutic agents, raising the possibility that it could be effective against certain types of cancer by inhibiting key enzymatic targets. Furthermore, preliminary data indicate that it may interact with receptors implicated in neurological disorders, suggesting potential applications in treating conditions such as Alzheimer's disease or Parkinson's disease.

The development of new drugs is a complex process that requires collaboration across multiple disciplines including chemistry, biology, pharmacology, and medicine. The compound 1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-7-methoxynaphthalen-2-ol (CAS No. 1832514-16-5) exemplifies this interdisciplinary approach by integrating cutting-edge synthetic chemistry with modern biophysical techniques. As research continues to uncover new insights into its pharmacological properties, it holds great promise for addressing unmet medical needs.

In conclusion,1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-7-methoxynaphthalen-2-ol (CAS No. 1832514-16-5) is a structurally complex organic molecule with significant potential as a therapeutic agent. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts aimed at treating various diseases. With ongoing research focused on optimizing its pharmacological properties and exploring new applications, this compound represents an exciting frontier in medicinal chemistry.